Cas no 1956381-68-2 (1-(3-Cyclohexyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one)

• Product Name: 1-(3-Cyclohexyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one
• CAS No: 1956381-68-2
• MF: C₁₆H₂₄N₂O
• MW: 260.374564170837
• CID: 4780165
• Update Time: 2025-10-17

1-(3-Cyclohexyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Cyclohexyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one

• Inchi： 1S/C16H24N2O/c1-5-13-14(16(19)11(2)3)15(17-18(13)4)12-9-7-6-8-10-12/h5,11-12H,1,6-10H2,2-4H3
• InChI Key： AXWYLTNEZDDIMF-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C1=C(C=C)N(C)N=C1C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• XLogP3: 4
• Topological Polar Surface Area: 34.9

Additional information on 1-(3-Cyclohexyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one

Introduction to 1-(3-Cyclohexyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one (CAS No. 1956381-68-2)

1-(3-Cyclohexyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a CAS number of 1956381-68-2, this molecule represents a fusion of cyclohexyl, pyrazole, and alkyl groups, which collectively contribute to its distinctive chemical properties. The presence of a vinyl group and a methyl-substituted propanone moiety further enhances its reactivity, making it a promising candidate for further exploration in medicinal chemistry.

The compound's structure is characterized by a pyrazole core, which is a heterocyclic aromatic ring system containing two nitrogen atoms. Pyrazoles are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in this molecule, particularly the 3-cyclohexyl-1-methyl group attached to the pyrazole ring, introduces steric and electronic effects that can modulate its interactions with biological targets. This structural feature is crucial in determining the compound's pharmacokinetic behavior and potential therapeutic efficacy.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in drug discovery. The vinyl group in 1-(3-cyclohexyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one serves as a versatile handle for further functionalization, enabling chemists to explore diverse derivatives through cross-coupling reactions such as Suzuki or Heck couplings. These transformations can lead to the synthesis of more complex molecules with tailored biological properties, making this compound a valuable scaffold for medicinal chemists.

The 2-methylpropan-1-one moiety at the C-terminal end of the molecule contributes to its lipophilicity, which is an important factor in drug design. Lipophilic compounds often exhibit better membrane permeability, facilitating their absorption and distribution within the body. Additionally, the methyl groups attached to the propanone backbone can influence the compound's solubility and metabolic stability, parameters that are critical for evaluating its suitability as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have shown that 1-(3-cyclohexyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one may interact with various protein targets, including enzymes and receptors involved in inflammatory pathways. This suggests potential applications in treating conditions such as arthritis or other inflammatory disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as flow chemistry or microwave-assisted synthesis, can improve efficiency and reduce reaction times. These methods are particularly useful in large-scale production scenarios where scalability is a key consideration.

One of the most exciting aspects of this molecule is its potential as a lead compound for drug development. Researchers are currently exploring its interactions with biological systems through both in vitro and in vivo studies. Preliminary results indicate that it may possess inhibitory activity against certain enzymes implicated in diseases like cancer and neurodegeneration. These findings underscore the importance of continued research into this novel compound.

The role of CAS No. 1956381-68-2 in identifying and characterizing this compound cannot be overstated. The CAS registry system provides a unique numerical identifier for chemical substances, ensuring unambiguous identification across scientific literature and databases. This standardization is essential for researchers who need to communicate about specific compounds accurately and efficiently.

As our understanding of molecular interactions evolves, so does our ability to design more effective drugs. The case of 1-(3-cyclohexyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one exemplifies how structural modifications can lead to novel bioactive molecules with therapeutic potential. Future studies will likely focus on optimizing its pharmacological properties through structural analogs and exploring new synthetic pathways that enhance its accessibility for drug development.

In conclusion, 1-(3-cyclohexyl-1-methyl-5-vinyl-1H-pyrazol-4-ylyl)-2-methylpropanal (CAS No. 19563816822) represents an intriguing candidate for further investigation in pharmaceutical chemistry. Its unique structural features combined with promising preliminary biological data make it a compelling subject for future research aimed at developing new therapeutic agents.